Cas no 640727-84-0 (1H-Pyrazole-3-carboxylicacid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester
• CAS No: 640727-84-0
• MF: C₁₈H₁₆N₂O₂S
• MW: 324.396842956543
• MDL: MFCD04115083
• CID: 500344
• PubChem ID: 22014712
• Update Time: 2025-10-31

1H-Pyrazole-3-carboxylicacid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester
• 5-(4-METHYLSULFANYL-PHENYL)-1-PHENYL-1H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER
• methyl 5-(4-methylsulfanylphenyl)-1-phenylpyrazole-3-carboxylate
• methyl 5-(4-methylthiophenyl)-1-phenylpyrazole-3-carboxylate
• SureCN3876516
• SB38088
• SCHEMBL3876516
• 5-(4-METHYLSULFANYL-PHENYL)-1-PHENYL-1H-PYRAZOLE-3-CARBOXYLICACIDMETHYLESTER
• DTXSID30621500
• MFCD04115083
• Methyl 5-[4-(methylsulfanyl)phenyl]-1-phenyl-1H-pyrazole-3-carboxylate
• methyl 5-(4-(methylthio)phenyl)-1-phenyl-1H-pyrazole-3-carboxylate
• methyl5-(4-(methylthio)phenyl)-1-phenyl-1H-pyrazole-3-carboxylate
• 640727-84-0

• MDL： MFCD04115083
• Inchi： 1S/C18H16N2O2S/c1-22-18(21)16-12-17(13-8-10-15(23-2)11-9-13)20(19-16)14-6-4-3-5-7-14/h3-12H,1-2H3
• InChI Key： QYLOXGWSCGOQPH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=CC(C(=O)OC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 324.09300
• Monoisotopic Mass: 324.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: 4.3

Experimental Properties

• PSA: 69.42000
• LogP: 4.04780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazole-3-carboxylicacid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester

Introduction to 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester (CAS No. 640727-84-0)

1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 640727-84-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its dual phenyl groups and a methylthio-substituted aromatic ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester involve meticulous chemical methodologies that ensure high purity and yield. The presence of a carboxylic acid ester at the 3-position of the pyrazole ring enhances its solubility in various solvents, making it more amenable for biochemical studies. Furthermore, the aromatic substituents at the 1- and 5-positions introduce additional binding sites that can interact with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound with remarkable accuracy. Molecular docking studies have revealed that 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester exhibits promising interactions with several key biological targets, including kinases and transcription factors. These interactions are mediated by the hydrophobic interactions between the aromatic rings and electrostatic interactions involving the polar functional groups.

In the realm of drug discovery, this compound has been investigated for its potential role in modulating inflammatory pathways. Pyrazole derivatives are well-documented for their anti-inflammatory properties, often by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motif of 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester suggests that it may interfere with these pathways by competitively binding to the active sites of target enzymes. Preliminary in vitro studies have demonstrated that this compound can attenuate the production of pro-inflammatory cytokines, thereby exhibiting a therapeutic potential in conditions associated with excessive inflammation.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. The methylthio group in 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester contributes to its unique electronic properties, which can influence both its reactivity and biological activity. Sulfur-based compounds are known to exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a methylthio group into the pyrazole scaffold may enhance the compound's ability to cross cell membranes, thereby improving its bioavailability.

Recent clinical trials have highlighted the importance of structurally diverse molecules in achieving therapeutic efficacy. While 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester has not yet been tested in human subjects, preclinical studies suggest that it may serve as a valuable scaffold for developing novel therapeutics. The compound's ability to modulate multiple biological pathways makes it an attractive candidate for multitarget drug design—a strategy that has shown promise in addressing complex diseases such as cancer and neurodegenerative disorders.

The development of novel synthetic routes for 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester has been a focus of recent research efforts. Transition metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing complex organic molecules efficiently. These methods allow for the precise introduction of functional groups at specific positions within the pyrazole core, enabling fine-tuning of the compound's biological properties. By optimizing synthetic protocols, researchers aim to improve both the yield and scalability of production, making it more feasible for large-scale pharmaceutical applications.

The pharmacokinetic profile of 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester is another critical aspect that has been thoroughly examined. In vivo studies have indicated that this compound exhibits moderate bioavailability following oral administration. The presence of lipophilic aromatic rings enhances its ability to penetrate biological membranes, while the polar ester group improves water solubility. These characteristics suggest that 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester may be suitable for systemic delivery but could benefit from formulation strategies to enhance its absorption or prolong its half-life.

The safety profile of this compound is also a subject of interest among researchers. Preliminary toxicology studies have shown that 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester is well-tolerated at subtherapeutic doses but may cause mild gastrointestinal discomfort at higher concentrations. Further investigations are needed to fully characterize its adverse effect profile before it can be considered for clinical use. However, these early findings are encouraging and support its continued exploration as a potential therapeutic agent.

The future directions for research on 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-phenyl-, methyl ester include exploring its mechanism of action in greater detail and identifying new therapeutic applications beyond inflammation modulation. The compound's structural versatility allows for facile derivatization, enabling researchers to generate libraries of analogs with enhanced potency or selectivity. Advances in high-throughput screening technologies will facilitate rapid identification of promising derivatives for further development.

In conclusion,1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]- 1- phenyl-, methyl ester (CAS No. 640727-84-0) strong> represents a compelling example of how structural innovation can lead to novel pharmacological entities with significant therapeutic potential. Its unique combination of chemical features positions it as a valuable tool for both academic research and industrial drug development.